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Compound of Interest

Compound Name: 4-Ethylbenzaldehyde

Cat. No.: B1584596 Get Quote

An In-depth Technical Guide to 4-
Ethylbenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethylbenzaldehyde, a versatile

aromatic aldehyde with applications spanning the fragrance, flavor, and pharmaceutical

industries. This document details its chemical and physical properties, synthesis

methodologies, key applications with a focus on its role in drug development, and relevant

experimental protocols.

Core Chemical Identity
CAS Number: 4748-78-1[1][2][3][4][5][6][7][8][9]

Molecular Weight: 134.18 g/mol [1][2][3][4][6][10]

Physicochemical Properties
4-Ethylbenzaldehyde is a colorless to pale yellow liquid with a characteristic sweet, almond-

like odor.[1][2] It is sparingly soluble in water but soluble in organic solvents such as ethanol

and ether.[1]
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Property Value Reference

Molecular Formula C9H10O [1][7][8][9][11]

Density 0.979 g/mL at 25 °C [4][6]

Boiling Point 221 °C [4][6]

Flash Point 92 °C (closed cup) [4]

Refractive Index n20/D 1.539 [4][6]

Solubility in Water
2.27 mg/mL (requires

sonication)
[4]

Solubility in DMSO
100 mg/mL (requires

sonication)
[4]

Synthesis of 4-Ethylbenzaldehyde
The synthesis of 4-Ethylbenzaldehyde can be achieved through several oxidative pathways.

The two primary methods involve the oxidation of either 4-ethyltoluene or 4-ethylbenzyl alcohol.

Oxidation of 4-Ethyltoluene

Oxidation of 4-Ethylbenzyl alcohol

4-Ethyltoluene Selective Oxidizing Agents
(e.g., Selenium Dioxide)

Reaction
4-Ethylbenzaldehyde

4-Ethylbenzyl_alcohol Mild Reagents
(e.g., Pyridinium Dichromate)

Reaction
4-Ethylbenzaldehyde
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Caption: Synthesis Pathways of 4-Ethylbenzaldehyde.
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Applications in Research and Drug Development
While widely used in the fragrance and flavor industries, 4-Ethylbenzaldehyde also serves as

a crucial intermediate in the synthesis of more complex molecules, including pharmaceutical

agents.[1]

Pharmaceutical Intermediate: It is utilized in the synthesis of various organic compounds,

contributing to the development of new drugs.[1]

Microwave-Assisted Synthesis: 4-Ethylbenzaldehyde has been employed in the

microwave-assisted synthesis of 4,4′-diaminotriphenylmethanes, which are valuable for

creating parallel libraries in drug discovery.[2][4]

Enzyme Inhibition Studies: The compound has been investigated for its inhibitory effects on

enzymes like mushroom tyrosinase, serving as a model for competitive inhibition studies.[2]

[12]

Biological Activity Screening: Research has explored its biological properties, including

potential antiviral and genotoxic effects, as well as its impact on organisms like the nematode

Meloidogyne incognita and zebrafish.[13][14]

Experimental Protocols
Microwave-Assisted Synthesis of 4,4′-
Diaminotriphenylmethanes
This protocol is a general representation based on the cited application.

Objective: To synthesize 4,4′-diaminotriphenylmethanes using 4-Ethylbenzaldehyde under

microwave irradiation.

Materials:

4-Ethylbenzaldehyde

Aniline or substituted anilines

Catalyst (e.g., an acid catalyst)
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Solvent (a high-boiling point solvent suitable for microwave synthesis)

Microwave reactor

Standard laboratory glassware for workup and purification

Methodology:

In a microwave-safe reaction vessel, combine 4-Ethylbenzaldehyde (1 equivalent), the

chosen aniline (2 equivalents), and the acid catalyst.

Add the appropriate solvent to the mixture.

Seal the vessel and place it in the microwave reactor.

Irradiate the mixture at a set temperature and for a specific duration, which needs to be

optimized for the specific substrates.

After the reaction is complete, cool the vessel to room temperature.

Perform an aqueous workup to remove the catalyst and any water-soluble byproducts.

Extract the product with a suitable organic solvent.

Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

Concentrate the solvent under reduced pressure.

Purify the crude product using column chromatography or recrystallization to obtain the pure

4,4′-diaminotriphenylmethane derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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